Cas no 5440-53-9 (Propanedioic acid,2-(acetylamino)-2-[(2-methylphenyl)methyl]-, 1,3-diethyl ester)

Propanedioic acid,2-(acetylamino)-2-[(2-methylphenyl)methyl]-, 1,3-diethyl ester structure

5440-53-9 structure

Product Name:Propanedioic acid,2-(acetylamino)-2-[(2-methylphenyl)methyl]-, 1,3-diethyl ester

CAS No:5440-53-9

Molecular Formula:C₁₇H₂₃NO₅

Molecular Weight:321.36822

CID:368484

PubChem ID:227956

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Propanedioic acid,2-(acetylamino)-2-[(2-methylphenyl)methyl]-, 1,3-diethyl ester Properties

Names and Identifiers

- Propanedioic acid,2-(acetylamino)-2-[(2-methylphenyl)methyl]-, 1,3-diethyl ester
- diethyl 2-acetamido-2-[(2-methylphenyl)methyl]propanedioate
- 2-acetylamino-2-(2-methylbenzyl)malonic acid diethyl ester
- AC1L5FVE
- AC1Q63ZZ
- Acetamino-(2-methyl-benzyl)-malonsaeure-diethy
- acetylamino-(2-methyl-benzyl)-malonic acid diethyl ester
- Acetylamino-(2-methyl-benzyl)-malonsaeure-diaethylester
- AR-1I4613
- CTK5A0870
- diethyl (N-acetylamido)[(2-methylphenyl)methyl]malonate
- diethyl (N-acetylamino)[(2-methylphenyl)methyl]malonate
- diethyl acetamido(2-methylbenzyl)malonate
- NSC20179
- AKOS024326166
- Diethyl acetamido[(2-methylphenyl)methyl]propanedioate
- 5440-53-9
- DTXSID40281119
- NSC-20179
- diethyl 2-(acetylamino)-2-(2-methylbenzyl)malonate
- +Expand
- InChIKey： MLOGBFRWXSOGML-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H23NO5/c1-5-22-15(20)17(18-13(4)19,16(21)23-6-2)11-14-10-8-7-9-12(14)3/h7-10H,5-6,11H2,1-4H3,(H,18,19)
- SMILES： CCOC(=O)C(CC1=CC=CC=C1C)(C(=O)OCC)NC(=O)C

Computed Properties

Exact Mass: 321.15769
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 9
Monoisotopic Mass: 321.158
Heavy Atom Count: 23
Complexity: 417
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 81.7Å²

Experimental Properties

PSA: 81.7
Refractive Index: 1.51
Boiling Point: 466.4°Cat760mmHg
Flash Point: 235.9°C
Density: 1.133

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5440-53-9 (Propanedioic acid,2-(acetylamino)-2-[(2-methylphenyl)methyl]-, 1,3-diethyl ester) Related Products

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